Cas no 1421497-56-4 (1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one)

• Product Name: 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one
• CAS No: 1421497-56-4
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5365598
• Update Time: 2025-09-28

1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-Ethoxyacetyl)-4-piperidinyl]-2-pyrrolidinone
• 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one

• Inchi： 1S/C13H22N2O3/c1-2-18-10-13(17)14-8-5-11(6-9-14)15-7-3-4-12(15)16/h11H,2-10H2,1H3
• InChI Key： RGGWXVLGPTULFJ-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C(COCC)=O)CC2)CCCC1=O

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.4±40.0 °C(Predicted)
• pka: -0.59±0.20(Predicted)

Additional information on 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one

Comprehensive Overview of 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one (CAS No. 1421497-56-4)

The compound 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one (CAS No. 1421497-56-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific advancements, while addressing frequently searched queries and industry trends.

Chemically, 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one belongs to the class of piperidine derivatives, which are widely studied for their bioactivity. The presence of both pyrrolidin-2-one and ethoxyacetyl moieties enhances its versatility, making it a candidate for drug discovery and material science applications. Researchers often explore its role in modulating biological pathways, particularly in neurological and metabolic disorders, aligning with the growing interest in targeted therapeutics.

One of the most searched questions about this compound revolves around its synthesis. The preparation of 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one typically involves multi-step organic reactions, including amidation and N-alkylation, with careful optimization to achieve high yields. Recent publications highlight the use of green chemistry principles to reduce environmental impact, a topic increasingly prioritized by the scientific community.

In the context of drug development, this compound's pharmacokinetic properties are of particular interest. Its lipophilicity and hydrogen-bonding capacity suggest favorable membrane permeability, a critical factor for central nervous system (CNS) drugs. This aligns with current trends in AI-driven drug design, where computational models predict compound behavior to accelerate research.

Beyond pharmaceuticals, 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one has potential in agrochemicals and functional materials. Its stability under varying pH conditions makes it suitable for formulations requiring prolonged activity. Industry searches often focus on its patent status and commercial availability, reflecting the demand for novel chemical entities in innovation-driven markets.

Safety and regulatory compliance are also frequently discussed. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's ecological impact is under study, with preliminary data suggesting low bioaccumulation potential, a key consideration for sustainable chemistry initiatives.

In summary, 1-[1-(2-ethoxyacetyl)piperidin-4-yl]pyrrolidin-2-one (CAS No. 1421497-56-4) represents a promising scaffold for diverse applications. Its integration into precision medicine and green synthesis workflows underscores its relevance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a subject of exploration for years to come.